Cas no 51439-45-3 (Benzene,1,1'-[sulfonylbis(methylene)]bis[4-bromo-)
51439-45-3 structure
Product Name:Benzene,1,1'-[sulfonylbis(methylene)]bis[4-bromo-
CAS No:51439-45-3
MF:C14H12Br2O2S
MW:404.116881370544
CID:384566
PubChem ID:267419
Update Time:2025-04-19
Benzene,1,1'-[sulfonylbis(methylene)]bis[4-bromo- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,1'-[sulfonylbis(methylene)]bis[4-bromo-
- 51439-45-3
- YLACSXJICGXRJR-UHFFFAOYSA-N
- 1,1'-[Sulfonylbis(methylene)]bis(4-bromobenzene)
- 4-Bromophenyl methylsulfone
- 4-bromophenyl-methylsulfone
- AKOS024437827
- NSC-106647
- NSC106647
- 4-bromo phenylmethyl sulfone
- DTXSID70965753
- 4-bromophenyl-methyl-sulfone
- SCHEMBL1138688
- 4-bromophenyl-methyl sulfone
-
- Inchi: 1S/C14H12Br2O2S/c15-13-5-1-11(2-6-13)9-19(17,18)10-12-3-7-14(16)8-4-12/h1-8H,9-10H2
- InChI Key: YLACSXJICGXRJR-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)CS(CC1C=CC(=CC=1)Br)(=O)=O
Computed Properties
- Exact Mass: 401.89246
- Monoisotopic Mass: 401.89248g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- PSA: 34.14
- LogP: 5.40740
Benzene,1,1'-[sulfonylbis(methylene)]bis[4-bromo- Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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